Cas no 15567-46-1 (Octanamide,N-methyl-N-nitroso-)
15567-46-1 structure
Product Name:Octanamide,N-methyl-N-nitroso-
CAS No:15567-46-1
MF:C9H18N2O2
MW:186.251422405243
CID:161865
PubChem ID:27396
Update Time:2025-04-19
Octanamide,N-methyl-N-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Octanamide,N-methyl-N-nitroso-
- N-methyl-N-nitrosooctanamide
- octanoic acid, 1-methyl-2-oxohydrazide
- BRN 2084981
- DTXSID90165950
- OCTANAMIDE, N-METHYL-N-NITROSO-
- N-Nitroso-N-methylcaprylamide
- 15567-46-1
-
- Inchi: 1S/C9H18N2O2/c1-3-4-5-6-7-8-9(12)11(2)10-13/h3-8H2,1-2H3
- InChI Key: SLXKPMUHNAWWSF-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCC)N(C)N=O
Computed Properties
- Exact Mass: 186.13694
- Monoisotopic Mass: 186.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.74
Octanamide,N-methyl-N-nitroso- Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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